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Compound of Interest |

1-fluorocyclopropanecarbonyl!
Compound Name:
chloride

CAS No.: 149961-53-5

\\

Executive Summary & Compound Profile

1-Fluorocyclopropanecarbonyl chloride is a high-value fluorinated building block used
primarily in the synthesis of pharmaceutical intermediates, such as HCV NS5A inhibitors and

novel agrochemicals [1, 2].

Unlike standard acid chlorides, the presence of the fluorine atom at the 1-position (geminal to
the carbonyl group) introduces unique electronic effects and ring strain. While the primary
decomposition pathway is hydrolysis, the compound is also susceptible to thermal degradation

and ring-opening reactions if handled improperly.
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Parameter Specification

CAS Number 149961-53-5

Molecular Formula C4Ha4CIFO

Primary Hazard Corrosive, Moisture Sensitive, Lachrymator

N HCI, 1-Fluorocyclopropanecarboxylic acid, HF
Decomposition Products
(trace/thermal)

Storage Class Moisture-sensitive Acyl Halide

Critical Storage Directives (The "Why" and "How")

This section addresses the specific environmental controls required to maintain reagent
integrity >98%.

Q: What is the optimal temperature for long-term
storage?

A: -20°C (Freezer) is mandatory for storage exceeding 1 week.

e The Science: While the compound is kinetically stable at 4°C (refrigerator) for short periods,
the cyclopropane ring strain combined with the electron-withdrawing fluorine atom makes the
carbonyl carbon highly electrophilic. Lower temperatures significantly retard the kinetics of
auto-catalytic decomposition caused by trace moisture.

o Protocol: Upon receipt, transfer the bottle immediately to a -20°C non-cycling freezer.

Q: Which atmosphere is required: Nitrogen or Argon?

A: Argon is superior and highly recommended.

e The Science: Argon is denser than air, forming a "blanket" over the liquid surface that
effectively displaces moisture-laden air. Nitrogen is lighter than Argon and mixes more easily
with air if the seal is imperfect.

» Protocol: Always backfill the storage vessel with dry Argon after every use.
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Q: What container material is compatible?

A: Borosilicate glass with Teflon (PTFE) liners.

e Warning: Do NOT use standard polyethylene (PE) or polypropylene (PP) caps without a
liner. Acid chlorides can slowly diffuse through certain plastics or extract plasticizers, leading
to contamination.

o Best Practice: Use Schlenk tubes or crimp-top vials with PTFE/Silicone septa for frequent
sampling to avoid opening the cap and exposing the bulk liquid to atmospheric moisture.

Troubleshooting & Diagnostics

Use this guide to determine if your reagent has decomposed.

Observation Diagnosis Action

Hydrolysis. The liquid has ] ] o
) ) Filter & Purify. If solid is <5%,
reacted with moisture to form

White Solid Precipitate ) filter under inert gas. If >10%,
1-fluorocyclopropanecarboxylic

acid (solid) and HCI.

distill or discard.

HCI Release. Early stage )
Purge. Degas with dry Argon

Cloudiness / Fuming hydrolysis. The "smoke" is HCI )
for 10 mins. Check NMR.

gas reacting with moist air.

Thermal Degradation / o S
o ) Distill. Vacuum distillation is
) ] Polymerization. Likely caused )
Yellow/Brown Discoloration ] required to recover usable
by storage >25°C or light

material.
exposure.
HF Generation. Trace HF DISCARD IMMEDIATELY.
Etched Glass formation (rare but possible) Transfer to a Teflon container
attacking the container. for disposal. Do not distill.

Diagnostic Workflow (Graphviz)
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Visual Inspection of Reagent

No issues

oisture Ingress \HCI present

Clear/Colorless Liquid White Precipitate/Solid Fuming on Air Exposure

Y

Proceed to Synthesis Run 1H & 19F NMR

Quantify Acid %

Purity < 95% \Purity > 98%

Distill (Vacuum) Use as is

Click to download full resolution via product page
Figure 1: Decision tree for assessing reagent quality based on visual and analytical cues.
Handling Protocols: The "No-Fail" Transfer Method
Objective: Transfer an aliquot without introducing a single ppm of water.
e Preparation:
o Flame-dry all glassware (flasks, syringes, needles) and cool under a stream of dry Argon.
o Ensure the reagent bottle is at room temperature before opening.

o Why? Opening a cold bottle (-20°C) in humid air causes immediate condensation of
atmospheric water into the reagent, triggering rapid hydrolysis [3].

e The "Positive Pressure" Technique:
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o Insert a strictly dry Argon line (via a needle) into the reagent bottle septum to create
positive pressure.

o Insert the sampling syringe (glass/gastight preferred).

o Withdraw the liquid.[1] The Argon pressure will help push the liquid into the syringe,
preventing vacuum formation that could suck in outside air.

e Quenching the Septum:

o After withdrawing the needle, apply a small piece of Parafilm or a secondary cap over the
septum if the bottle will be stored for >1 month.

Decomposition Mechanism & Chemistry

Understanding the decomposition pathways helps in preventing them.

Pathway A: Hydrolysis (The Main Enemy)

Water attacks the highly electrophilic carbonyl carbon.
e Reaction:R-COCI| + H20 - R-COOH + HCI

e Consequence: The resulting acid (1-fluorocyclopropanecarboxylic acid) is a solid that clogs
needles and alters stoichiometry. The HCI gas builds pressure in the vial, posing an
explosion risk upon opening.

Pathway B: Thermal Degradation

At high temperatures (>100°C) or under prolonged UV exposure, the cyclopropane ring can
undergo ring-opening or fragmentation, potentially releasing HF or forming polymerized by-
products.

Mechanistic Diagram (Graphviz)
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Figure 2: Primary decomposition pathways. Hydrolysis is the dominant mode of failure during
storage.

Emergency Recovery
Q: | left the bottle out overnight and there is a small amount of solid. Is it ruined? A: Not

necessarily.

e Check: Run a quick NMR. The acid proton (COOH) will be very distinct (broad singlet >10
ppm).

 Purify: If the acid content is <10%, you can perform a bulb-to-bulb vacuum distillation.

o Boiling Point: ~119°C at 760 mmHg (approximate for parent compound; expect similar or
slightly lower for fluoro-analog under vacuum) [4].

o Caution: Do not heat above 60°C in the bath if using high vacuum; keep the temperature
as low as possible to avoid thermal ring opening.

References

o Patent US20140315898A1.N-arylamidine-substituted trifluoroethyl sulfide derivatives as
acaricides and insecticides. (2014).[2] Lists 1-fluorocyclopropanecarbonyl chloride (CAS
149961-53-5) as a key intermediate.[3][4]
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¢ Accela Chem.Product Catalog: 1-Fluorocyclopropanecarbonyl Chloride.[4][5] (Accessed
2023). Confirms CAS and availability for research.

» Beilstein Journal of Organic Chemistry.The preparation and properties of 1,1-
difluorocyclopropane derivatives. (2021).[6][7] Discusses general stability and reactivity of
fluorinated cyclopropanes.

+ Sigma-Aldrich.Cyclopropanecarbonyl chloride Safety Data Sheet. (Parent compound data
used for baseline handling properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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